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Compound of Interest

Compound Name: Cholenic acid

Cat. No.: B105933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cholenic acid, identified by the CAS number 5255-17-4, is a monohydroxy bile acid that plays

a significant role in lipid metabolism and signaling pathways.[1][2][3] Also known as 3β-

Hydroxy-5-cholenic acid, it is a naturally occurring endogenous metabolite found in biological

fluids from fetal life onwards.[4] This steroid acid is a precursor in the biosynthesis of

chenodeoxycholic acid and is a product of cholesterol oxidation.[1][2][3] Clinically, elevated

levels of cholenic acid are observed in patients with certain neonatal liver diseases,

particularly those with mutations in the CYP7A1 gene, as well as in individuals with intrahepatic

and extrahepatic cholestasis.[1][2][5] Its role as a signaling molecule, notably through its

interaction with the Liver X Receptor (LXR), makes it a compound of interest in metabolic and

drug development research.[6][7]

Physicochemical and Computed Properties
Cholenic acid is a crystalline solid.[2][3] Its properties are summarized in the tables below.

Table 2.1: Physicochemical Properties
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Property Value Source(s)

Molecular Formula C₂₄H₃₈O₃ [2][6][8]

Molecular Weight 374.57 g/mol [6]

Melting Point 235.0 °C [6]

Boiling Point 522.8 °C [6]

Flash Point 284.1 °C [6]

Appearance Crystalline Solid [2][3]

Solubility

DMF: 5 mg/mLDMF:PBS (pH

7.2) (1:4): 0.25 mg/mLDMSO:

3.75 - 9 mg/mL

[2][3][4][9]

Storage 2°C - 8°C or -20°C [2][6]

Table 2.2: Computed Properties
Property Value Source(s)

pKa (Strongest Acidic) 4.83 [1]

logP 4.54 - 5.71 [1][5]

Hydrogen Bond Donors 2 [5]

Hydrogen Bond Acceptors 3 [5]

Rotatable Bond Count 4 [1]

Topological Polar Surface Area 57.53 Å² [5]

Biological Role and Signaling Pathways
Cholenic acid is an important intermediate in the "acidic" and "Yamasaki" pathways of bile

acid biosynthesis, which are alternative routes to the classic pathway for converting cholesterol

into primary bile acids.[6][10][11]

Bile Acid Biosynthesis
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In the acidic pathway, cholesterol is first converted to 27-hydroxycholesterol by the

mitochondrial enzyme sterol 27-hydroxylase (CYP27A1).[10][12] This is then hydroxylated at

the C-7 position by oxysterol 7α-hydroxylase (CYP7B1).[6][10] Subsequent enzymatic

modifications lead to the formation of C24 bile acids like 3β-hydroxy-5-cholenoic acid, which is

then converted to chenodeoxycholic acid.[6][11] This pathway is crucial for controlling cellular

levels of regulatory oxysterols.[10]
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Figure 1. Simplified acidic pathway of bile acid synthesis.

Liver X Receptor (LXR) Signaling
Cholenic acid has been identified as an agonist of the Liver X Receptor (LXR), a nuclear

receptor that plays a critical role in regulating cholesterol, fatty acid, and glucose homeostasis.
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[6][7][13] Upon binding by an agonist like cholenic acid, LXR forms a heterodimer with the

Retinoid X Receptor (RXR).[14] This complex then binds to LXR Response Elements (LXREs)

in the promoter regions of target genes, initiating their transcription.[14]

Key LXR target genes include ABCA1 and ABCG1, which are involved in cholesterol efflux, and

SREBP-1c, a major transcription factor for lipogenesis.[14][15] The activation of LXR by

cholenic acid is a key mechanism by which it influences lipid metabolism.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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